Cas no 15166-06-0 (Perfluoro-6-methylheptanoic Acid)

Perfluoro-6-methylheptanoic Acid is a fluorinated carboxylic acid characterized by its fully fluorinated carbon chain and a terminal methyl group. This compound exhibits exceptional chemical and thermal stability due to the strong carbon-fluorine bonds, making it suitable for applications requiring resistance to harsh environments. Its hydrophobic and lipophobic properties are advantageous in surface modification, coatings, and specialty surfactants. The perfluorinated structure also contributes to low surface energy, enhancing performance in anti-fouling and release applications. Additionally, its compatibility with fluoropolymer synthesis and high-purity formulations makes it valuable in advanced material science and industrial chemistry.

Perfluoro-6-methylheptanoic Acid structure

15166-06-0 structure

Product Name:Perfluoro-6-methylheptanoic Acid

CAS No:15166-06-0

MF:C₈HF₁₅O₂

MW:414.068395376205

CID:1325108

PubChem ID:14671316

Update Time:2025-06-07

Perfluoro-6-methylheptanoic Acid Chemical and Physical Properties

Names and Identifiers

- Heptanoic acid, 2,2,3,3,4,4,5,5,6,7,7,7-dodecafluoro-6-(trifluoromethyl)-
- 2,2,3,3,4,4,5,5,6,7,7,7-dodecafluoro-6-(trifluoromethyl)heptanoic acid
- 15166-06-0
- Perfluoro-6-(trifluoromethyl)heptanoic acid
- isoPFOA
- DTXSID50562865
- Q63409317
- NS00018782
- 6-(trifluoromethyl) perfluoro-heptanoic acid
- Perfluoro-6-methylheptanoic Acid
- Inchi： 1S/C8HF15O2/c9-2(10,1(24)25)4(12,13)6(16,17)5(14,15)3(11,7(18,19)20)8(21,22)23/h(H,24,25)
- InChI Key： KPBOPOXIOBBZTR-UHFFFAOYSA-N
- SMILES： FC(C(F)(F)F)(C(F)(F)F)C(C(C(C(C(=O)O)(F)F)(F)F)(F)F)(F)F

Computed Properties

Exact Mass: 413.97363
Monoisotopic Mass: 413.9737017g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 17
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 513
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3

Perfluoro-6-methylheptanoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	P287670-1mg	Perfluoro-6-methylheptanoic Acid	15166-06-0		1mg	$ 155.00	2022-06-03
TRC	P287670-10mg	Perfluoro-6-methylheptanoic Acid	15166-06-0		10mg	$ 1240.00	2022-06-03